![molecular formula C17H19N5O3 B2354244 1-(Benzo[d][1,3]dioxol-5-yl)-3-((2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)urea CAS No. 1798034-70-4](/img/structure/B2354244.png)
1-(Benzo[d][1,3]dioxol-5-yl)-3-((2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Benzo[d][1,3]dioxol-5-yl)-3-((2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)urea, also known as BPU, is a synthetic compound that has been extensively studied for its potential applications in cancer treatment. BPU is a kinase inhibitor that targets multiple signaling pathways involved in cancer cell growth and proliferation.
Mechanism of Action
1-(Benzo[d][1,3]dioxol-5-yl)-3-((2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)urea is a kinase inhibitor that targets multiple signaling pathways involved in cancer cell growth and proliferation. This compound inhibits the activity of several kinases, including AKT, ERK, and JNK. By inhibiting these kinases, this compound disrupts the signaling pathways that are essential for cancer cell survival and proliferation. This compound also induces apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects on cancer cells. This compound inhibits the growth and proliferation of cancer cells and induces apoptosis. This compound also reduces the expression of several proteins involved in cancer cell survival and proliferation, including Bcl-2, cyclin D1, and survivin. This compound has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed to supply nutrients to cancer cells.
Advantages and Limitations for Lab Experiments
1-(Benzo[d][1,3]dioxol-5-yl)-3-((2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)urea has several advantages for lab experiments. This compound is a synthetic compound that can be easily synthesized in the lab. This compound has been extensively studied for its potential applications in cancer treatment, and there is a significant amount of literature available on its mechanism of action and effects on cancer cells. However, this compound also has some limitations for lab experiments. This compound has low solubility in water, which can make it difficult to administer to cells in culture. This compound can also be toxic to normal cells at high concentrations, which can limit its use in animal studies.
Future Directions
There are several future directions for research on 1-(Benzo[d][1,3]dioxol-5-yl)-3-((2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)urea. One direction is to investigate the potential applications of this compound in combination with other cancer therapies, such as chemotherapy and radiation therapy. Another direction is to develop more potent and selective analogs of this compound that can target specific signaling pathways involved in cancer cell growth and proliferation. Additionally, more studies are needed to investigate the toxicity and pharmacokinetics of this compound in animal models. Finally, clinical trials are needed to evaluate the safety and efficacy of this compound in cancer patients.
Synthesis Methods
The synthesis of 1-(Benzo[d][1,3]dioxol-5-yl)-3-((2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)urea involves the reaction of 1-(benzo[d][1,3]dioxol-5-yl)urea with 2-(pyrrolidin-1-yl)pyrimidine-4-carbaldehyde in the presence of a base. The reaction proceeds through a condensation reaction to form this compound. The purity of this compound can be improved using column chromatography.
Scientific Research Applications
1-(Benzo[d][1,3]dioxol-5-yl)-3-((2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)urea has been extensively studied for its potential applications in cancer treatment. This compound has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, prostate, and colon cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound's ability to target multiple signaling pathways involved in cancer cell growth and proliferation makes it a promising candidate for cancer therapy.
Properties
IUPAC Name |
1-(1,3-benzodioxol-5-yl)-3-[(2-pyrrolidin-1-ylpyrimidin-4-yl)methyl]urea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N5O3/c23-17(21-12-3-4-14-15(9-12)25-11-24-14)19-10-13-5-6-18-16(20-13)22-7-1-2-8-22/h3-6,9H,1-2,7-8,10-11H2,(H2,19,21,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOCILBLEBOXYDF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NC=CC(=N2)CNC(=O)NC3=CC4=C(C=C3)OCO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N5O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.